Cas no 18014-00-1 (Dimethyl 2,5-dibromoterephthalate)

• Product Name: Dimethyl 2,5-dibromoterephthalate
• CAS No: 18014-00-1
• MF: C₁₀H₈Br₂O₄
• MW: 351.976121902466
• MDL: MFCD12407163
• CID: 87911
• PubChem ID: 87401
• Update Time: 2025-06-23

Dimethyl 2,5-dibromoterephthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,5-dibromoterephthalate
• 2,5-Dibromo-terephthalic acid dimethyl ester
• 2,5-Dibromo-1,4-Benzenedicarboxylicacid 1,4-Dimethyl Ester
• 2,5-dibromoterephthalic acid methyl ester
• 2,5-Dibrom-terephthalsaeure-dimethylester
• Einecs 241-919-9
• methyl 2,5-dibromoterephthalate
• methyl p-dibromoterephthalate
• 1,4-Benzenedicarboxylicacid, 2,5-dibromo-, 1,4-dimethyl ester
• 1,4-Benzenedicarboxylic acid, 2,5-dibromo-, dimethyl ester
• C10H8Br2O4
• Dimethyl2,5-Dibromoterephthalate
• QXAFZEQRMJNPLY-UHFFFAOYSA-N
• 1,4-Benzenedicarboxylicacid,2,5-dibromo-,1,4-dimethylester
• SY057716
• AKOS015834883
• CS-0045353
• 1,4-Dimethyl 2,5-dibromo-1,4-benzenedicarboxylate
• AMY297
• AC-29785
• NS00025925
• FT-0712700
• CCG-234043
• dimethyl 2,5-dibromobenzene-1,4-dicarboxylate
• AS-17935
• SCHEMBL197110
• MFCD00204592
• 18014-00-1
• DTXSID00170919
• A812521
• 1,4-Benzenedicarboxylic acid, 2,5-dibromo-, 1,4-dimethyl ester
• 233XU2TT5S
• 1,4-DIMETHYL 2,5-DIBROMOBENZENE-1,4-DICARBOXYLATE

• MDL： MFCD12407163
• Inchi： 1S/C10H8Br2O4/c1-15-9(13)5-3-8(12)6(4-7(5)11)10(14)16-2/h3-4H,1-2H3
• InChI Key： QXAFZEQRMJNPLY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=CC=1C(=O)OC)Br

Computed Properties

• Exact Mass: 349.87900
• Monoisotopic Mass: 349.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 362℃ at 760 mmHg
• Flash Point: 172.7±26.5 °C
• Refractive Index: 1.573
• PSA: 52.60000
• LogP: 2.78480
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dimethyl 2,5-dibromoterephthalate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl 2,5-dibromoterephthalate

Dimethyl 2,5-Dibromoterephthalate: A Comprehensive Overview

Dimethyl 2,5-dibromoterephthalate (CAS No. 18014-00-1) is a versatile organic compound with significant applications in various industries. This compound is a derivative of terephthalic acid, where two methyl groups and two bromine atoms are substituted at the 2 and 5 positions of the aromatic ring. The chemical structure of dimethyl 2,5-dibromoterephthalate consists of a benzene ring with two methyl ester groups and two bromine substituents, making it a valuable intermediate in the synthesis of high-performance polymers and engineering plastics.

The synthesis of dimethyl 2,5-dibromoterephthalate typically involves bromination reactions followed by esterification. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, researchers have explored the use of heterogeneous catalysts to enhance reaction yields while reducing byproduct formation. These innovations not only improve the economic viability of production but also align with global sustainability goals.

One of the most notable applications of dimethyl 2,5-dibromoterephthalate is in the production of polyesters and polyamides. Its bromine substituents confer unique electronic properties to the molecule, making it an ideal precursor for high-temperature resistant polymers. These polymers find extensive use in aerospace, automotive, and electronics industries due to their exceptional thermal stability and mechanical strength.

Recent studies have also highlighted the potential of dimethyl 2,5-dibromoterephthalate in advanced materials science. For example, researchers have investigated its role in creating flame-retardant polymers without compromising mechanical properties. This development is particularly relevant for applications in construction materials and consumer electronics, where fire safety is a critical concern.

In terms of environmental impact, dimethyl 2,5-dibromoterephthalate has been studied for its biodegradability and toxicity profiles. While it exhibits moderate persistence in aquatic environments, recent research suggests that microbial degradation can be enhanced through specific environmental conditions or enzymatic treatments. These findings are crucial for developing strategies to mitigate potential ecological risks associated with its use.

The demand for dimethyl 2,5-dibromoterephthalate continues to grow as industries seek high-performance materials for emerging technologies. Its role as an intermediate in specialty chemicals production underscores its importance in modern manufacturing processes. Moreover, ongoing research into its applications in nanotechnology and biotechnology opens new avenues for innovation across multiple sectors.

In conclusion, dimethyl 2,5-dibromoterephthalate (CAS No. 18014-00-1) stands as a pivotal compound in contemporary materials science. Its unique chemical properties and versatile applications make it indispensable across various industries. As research progresses, we can expect further advancements that will enhance its utility while addressing environmental considerations.